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Compound of Interest

Compound Name: N-Butylformamide

Cat. No.: B1215654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Butylformamide is a versatile organic compound with significant potential in pharmaceutical

synthesis. Its properties as a polar aprotic solvent and a formylating agent make it a valuable

tool in the development and manufacturing of active pharmaceutical ingredients (APIs). These

application notes provide an overview of its utility, along with detailed protocols for its

application in key pharmaceutical synthesis reactions.

Physicochemical Properties and Advantages
N-Butylformamide (C₅H₁₁NO) is a colorless liquid that serves as an excellent alternative to

more hazardous solvents like N,N-Dimethylformamide (DMF) and N-Methylpyrrolidone (NMP)

in certain applications.[1][2][3] Its physical and chemical properties are summarized in the table

below.
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Property Value Reference

Molecular Weight 101.15 g/mol [4]

IUPAC Name N-butylformamide [4]

Synonyms
Butylformamide, N-n-

Butylformamide
[4]

CAS Number 871-71-6 [4]

Density 0.903 g/mL at 25 °C [5]

Boiling Point 202 °C [5]

Melting Point 16 °C [5]

Refractive Index n20/D 1.433 [5]

Solubility
Soluble in water and common

hydrocarbon solvents
[4]

The use of N-Butylformamide can offer several advantages in pharmaceutical manufacturing,

including a lower toxicity profile compared to some traditional solvents and the potential for

milder reaction conditions.[6]

Core Applications in Pharmaceutical Synthesis
N-Butylformamide's primary roles in pharmaceutical production are as a versatile solvent and

a reagent in formylation reactions.

As a Solvent: Its polar aprotic nature makes it suitable for dissolving a wide range of organic

and inorganic compounds, facilitating various chemical reactions.[7] It can be particularly

useful in processes where traditional solvents like DMF or NMP are restricted due to safety

and environmental concerns.[3]

As a Formylating Agent: N-Butylformamide can be used to introduce a formyl group (-CHO)

onto a substrate, a crucial step in the synthesis of many pharmaceutical intermediates.[8]

This process, known as N-formylation when applied to amines, is fundamental in the creation
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of various nitrogen-containing heterocyclic compounds that form the backbone of numerous

drugs.

Experimental Protocols
The following protocols are representative examples of how N-Butylformamide can be utilized

in pharmaceutical synthesis. Researchers should note that these are generalized procedures

and may require optimization for specific substrates and scales.

N-Butylformamide can be synthesized via the N-formylation of isobutylamine with formic acid.

[9]

Materials:

Isobutylamine

Formic acid (85% aqueous solution)

Toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

isobutylamine (1.0 equiv), formic acid (1.2 equiv), and toluene (2 mL per mmol of
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isobutylamine).

Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as the

reaction proceeds.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete (typically after 4-8 hours), cool the mixture to room

temperature.

Transfer the reaction mixture to a separatory funnel and wash with a saturated solution of

sodium bicarbonate to neutralize any excess formic acid.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain crude N-isobutylformamide. The product can be further purified by

distillation if required.[9]

N-Butylformamide Synthesis

Isobutylamine + Formic Acid
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Safety Precautions

Wear PPE
(Goggles, Gloves, Lab Coat)

Use in Fume Hood

Avoid Skin/Eye Contact
& Inhalation

Have Spill Kit Available

Proper Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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